Cas no 1992995-91-1 (5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride)

• Product Name: 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride
• CAS No: 1992995-91-1
• MF: C₁₁H₁₁Cl₂NS
• MW: 260.182739496231
• MDL: MFCD13186222
• CID: 4633173
• Update Time: 2025-10-29

5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride

• MDL： MFCD13186222
• Inchi： 1S/C11H10ClNS.ClH/c1-8-4-2-3-5-10(8)11-13-7-9(6-12)14-11;/h2-5,7H,6H2,1H3;1H
• InChI Key： RMRZWJZWVHZJMH-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1C1=NC=C(CCl)S1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride

5-(Chloromethyl)-2-(2-Methylphenyl)-1,3-Thiazole Hydrochloride: A Comprehensive Overview

The compound 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride, identified by the CAS number 1992995-91-1, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the chloromethyl group and the 2-methylphenyl substituent introduces unique electronic and structural properties that make this compound highly versatile.

Recent studies have highlighted the potential of this compound in drug design and development. The thiazole ring is known for its ability to act as a bioisostere, which means it can mimic the biological activity of other functional groups. This property has led researchers to explore its role in creating novel pharmaceutical agents with improved bioavailability and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic effects, making them potential candidates for treating chronic pain conditions.

In addition to its pharmacological applications, 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride has also found use in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for organic synthesis. A 2023 research article in Nature Chemistry reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency and selectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole core. The chloromethylation step is often carried out using chloromethylating agents such as chloromethyl methyl ether under controlled conditions to ensure high yields and purity. The substitution pattern on the thiazole ring plays a crucial role in determining the compound's reactivity and stability. Recent advancements in asymmetric synthesis have allowed for the preparation of enantiomerically pure derivatives, opening new avenues for stereochemistry studies.

From an environmental standpoint, understanding the degradation pathways of 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride is essential for assessing its ecological impact. Research conducted in 2023 revealed that this compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less toxic byproducts. This information is critical for designing sustainable chemical processes and minimizing environmental pollution.

In conclusion, 5-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole hydrochloride (CAS No: 1992995-91-1) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties and recent breakthroughs in its synthesis and application underscore its importance in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in advancing scientific innovation.